Ethylidenebisphenol

• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-[1-(2-hydroxyphenyl)ethyl]phenol
• InChI: InChI=1S/C14H14O2/c1-10(11-6-2-4-8-13(11)15)12-7-3-5-9-14(12)16/h2-10,15-16H,1H3
• InChI Key: PEHXKUVLLWGBJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1O)C2=CC=CC=C2O
• CAS No.: 50851-80-4

Description

Ethylidenebisphenol is a useful research compound. Its molecular formula is C14H14O2 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,1-Bis(2-hydroxyphenyl)ethanol (8.57 g) dissolved in 40 ml of dichloromethane was cooled with an ice bath and to this was added sequentially with stirring 3.70 ml of trifluoroacetic acid in 20 ml of dichloromethane and (dropwise) 7.67 ml of triethylsilane in 20 ml of dichloromethane. The mixture was allowed to warm to room temperature and react for another 2 hours. Ether and water were added and the phases separated. The organic phase was extracted with several small portions of 2N sodium hydroxide and the extracts were combined and acidified with hydrochloric acid. The resulting mixture was extracted with ether and the ether extract was dried over magnesium sulfate, filtered, and concentrated by evaporation under reduced pressure to obtain 6.10 g of the title compound as a brown oil.